4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide

• IUPAC Name: 4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide
• InChI: InChI=1S/C27H31N3O3S/c1-27(2,3)22-11-9-20(10-12-22)26(31)29-23-13-15-24(16-14-23)34(32,33)30-18-5-4-8-25(30)21-7-6-17-28-19-21/h6-7,9-17,19,25H,4-5,8,18H2,1-3H3,(H,29,31)
• InChI Key: TVQWGWPNVFXFHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3C4=CN=CC=C4
• Molecular Formula: C27H31N3O3S
• Molecular Weight: 477.6 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a reaction between 4-tert-butylphenyl sulfonyl chloride and 3-picolylamine in the presence of triethylamine led to the formation of a related compound.

Molecular Structure Analysis

The crystal structure of a similar compound was reported to crystallize in a triclinic space group, P-1, with cell parameters a = 6.7945 (2), b = 7.1791 (3), c = 17.1267 (7), α = 96.153 (1), β = 100.573 (2), γ = 98.911 (2) and Z = 2. The compound exhibited extensive π–π interactions along the c-axis between the phenyl ring and the pyridyl ring at a distance of 3.7 Å.

Chemical Reactions Analysis

While specific chemical reactions involving “4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide” are not available, similar compounds have been evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Scientific Research Applications

Synthesis and Properties of Related Polyamides

• Polyamides derived from compounds structurally similar to 4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide have shown significant properties. For instance, research has shown that these polyamides possess useful levels of thermal stability, high glass transition temperatures, and are noncrystalline and soluble in polar solvents, making them suitable for various applications in materials science (Hsiao, Yang, & Chen, 2000).

Crystal Structure Analysis

• Studies involving compounds similar to 4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide, such as Bosentan monohydrate, have focused on crystal structure analysis. These analyses provide insights into the molecular interactions and arrangement, which are crucial for understanding the material's properties and potential applications (Kaur et al., 2012).

Chemical Nucleases and Coordination Compounds

• The reactivity of similar compounds with Cu(II) salts has been studied, leading to the formation of coordination compounds. These compounds act as chemical nucleases, suggesting potential applications in biochemistry and molecular biology (Macías et al., 2006).

Fluorescent Properties and Chemosensors

• Derivatives of 4-tert-butyl-N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]benzamide have been studied for their fluorescent properties. These studies are significant in developing new chemosensors for detecting specific ions, such as Ba2+, which have applications in environmental monitoring and biological imaging (Ravichandiran et al., 2019).

Polyamides with Enhanced Solubility and Thermal Stability

• Research on polyamides derived from similar compounds indicates that these materials exhibit enhanced solubility in common organic solvents and good thermal stability. These properties make them suitable for various industrial applications, including the creation of robust and durable polymer films (Liaw & Liaw, 1998).